Cas no 93605-02-8 (2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI))

2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI) structure
93605-02-8 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI)
CAS No:93605-02-8
MF:C16H27N3O11P2
MW:499.346606492996
CID:804544
PubChem ID:163614
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI)
    • bromo-difluoro-sulfanylidene-λ<sup>5</sup>-phosphane
    • P(1)-(1-cyclohexylmethyl)-P(2)-(1-beta-arabinofuranosylcytosin-5'-yl)pyrophosphate
    • 2(1H)-Pyrimidinone, 4-amino-1-(5-O-(5-cyclohexyl-1,3-dihydroxy-2,4-dioxa-1,3-diphosphapent-1-yl)-beta-D-arabinofuranosyl)-, P,P'-dioxide
    • Ara-cdp 1-cyclohexylmethyl ester
    • 93605-02-8
    • Acdpcme
    • DTXSID40918291
    • 1-{5-O-[{[(Cyclohexylmethoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]pentofuranosyl}-4-imino-1,4-dihydropyrimidin-2-ol
    • [[(2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] cyclohexylmethyl hydrogen phosphate
    • Inchi: 1S/C16H27N3O11P2/c17-12-6-7-19(16(22)18-12)15-14(21)13(20)11(29-15)9-28-32(25,26)30-31(23,24)27-8-10-4-2-1-3-5-10/h6-7,10-11,13-15,20-21H,1-5,8-9H2,(H,23,24)(H,25,26)(H2,17,18,22)/t11-,13-,14+,15-/m1/s1
    • InChI Key: AIXDZPFQYGJQRM-REBRKWNGSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O)OCC1CCCCC1

Computed Properties

  • Exact Mass: 499.112
  • Monoisotopic Mass: 499.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 847
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 211Ų

Experimental Properties

  • Density: 1.88
  • Boiling Point: 735.1°Cat760mmHg
  • Flash Point: 398.4°C
  • Refractive Index: 1.705
  • PSA: 41.90000
  • LogP: 3.19540

2(1H)-Pyrimidinone,4-amino-1-[5-O-(5-cyclohexyl-1,3-dihydroxy-1,3-dioxido-2,4-dioxa-1,3-diphosphapent-1-yl)-b-D-arabinofuranosyl]- (9CI) Related Literature

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